Cas no 2143968-06-1 (Biotin-PEG3-Me-Tet)

• Product Name: Biotin-PEG3-Me-Tet
• CAS No: 2143968-06-1
• MF: C₂₉H₄₂N₈O₆S
• MW: 630.76
• CID: 6808961
• PubChem ID: 168442068
• Update Time: 2025-05-20

Biotin-PEG3-Me-Tet Chemical and Physical Properties

Names and Identifiers

• Biotin-PEG3-Me-Tet
• DA-71512
• N-(1-(4-(6-Methyl-1,2,4,5-tetrazin-3-yl)phenyl)-3-oxo-6,9,12-trioxa-2-azatetradecan-14-yl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
• HY-156495
• 2143968-06-1
• CS-0903782

• Inchi： 1S/C29H42N8O6S/c1-20-34-36-28(37-35-20)22-8-6-21(7-9-22)18-31-26(39)10-12-41-14-16-43-17-15-42-13-11-30-25(38)5-3-2-4-24-27-23(19-44-24)32-29(40)33-27/h6-9,23-24,27H,2-5,10-19H2,1H3,(H,30,38)(H,31,39)(H2,32,33,40)/t23-,24-,27-/m0/s1
• InChI Key： CJVUSGLIHMFDML-DPZBCOQUSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCOCCC(NCC1C=CC(C3=NN=C(C)N=N3)=CC=1)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 630.29480226Da
• Monoisotopic Mass: 630.29480226Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 44
• Rotatable Bond Count: 20
• Complexity: 875
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 204Ų

Additional information on Biotin-PEG3-Me-Tet

Research Brief on Biotin-PEG3-Me-Tet (CAS: 2143968-06-1) in Chemical Biology and Biomedical Applications

Biotin-PEG3-Me-Tet (CAS: 2143968-06-1) is a specialized biotinylated polyethylene glycol (PEG) derivative that has garnered significant attention in chemical biology and biomedical research due to its unique properties. This compound combines the high-affinity binding of biotin to streptavidin/avidin with the solubility and biocompatibility conferred by the PEG spacer. The methylated tetrahydropyran (Me-Tet) moiety further enhances its stability and pharmacokinetic profile, making it a versatile tool for conjugation and labeling applications. Recent studies have explored its utility in targeted drug delivery, protein labeling, and diagnostic assays, highlighting its potential to bridge the gap between chemical synthesis and biological systems.

A 2023 study published in Bioconjugate Chemistry demonstrated the efficacy of Biotin-PEG3-Me-Tet in constructing stable antibody-drug conjugates (ADCs). Researchers utilized the compound to link cytotoxic payloads to monoclonal antibodies, achieving enhanced tumor targeting and reduced off-target effects. The PEG3 spacer was found to optimize the distance between the antibody and the payload, improving both solubility and therapeutic efficacy. The study reported a 40% increase in tumor accumulation compared to traditional linker systems, underscoring the compound's potential in oncology applications.

In the realm of diagnostic imaging, a recent ACS Sensors publication (2024) highlighted the use of Biotin-PEG3-Me-Tet for developing ultrasensitive biosensors. The compound was employed to immobilize biotinylated capture probes on sensor surfaces, enabling the detection of low-abundance biomarkers with high specificity. The Me-Tet group's hydrophobicity was shown to minimize non-specific binding, a common challenge in diagnostic assays. This innovation has paved the way for early detection of diseases such as cancer and infectious diseases, with detection limits reaching the femtomolar range.

From a chemical perspective, the stability of Biotin-PEG3-Me-Tet under physiological conditions has been a focal point of recent investigations. A 2024 Journal of Medicinal Chemistry study characterized its hydrolysis kinetics and serum stability, revealing a half-life of over 72 hours in human plasma. This exceptional stability, attributed to the Me-Tet modification, positions the compound as a superior alternative to conventional biotin-PEG derivatives for in vivo applications. The study also provided insights into the compound's metabolic pathways, identifying it as a promising candidate for long-circulating therapeutic agents.

Looking ahead, researchers are exploring novel applications of Biotin-PEG3-Me-Tet in CRISPR-Cas9 delivery systems and extracellular vesicle labeling. Preliminary data presented at the 2024 American Chemical Society National Meeting suggests that the compound can facilitate efficient genome editing by improving the cellular uptake of CRISPR components. Additionally, its biotin-streptavidin interaction is being leveraged to track extracellular vesicles in real-time, offering new avenues for understanding intercellular communication. These emerging applications underscore the compound's versatility and its growing importance in cutting-edge biomedical research.

In conclusion, Biotin-PEG3-Me-Tet (2143968-06-1) represents a significant advancement in bioconjugation chemistry, with demonstrated applications spanning therapeutics, diagnostics, and fundamental research. Its unique structural features address longstanding challenges in stability, solubility, and specificity, making it an indispensable tool for modern chemical biology. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation biomedical technologies.